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Introduction

Amphotericin B is a crucial polyene macrolide antibiotic used in the treatment of severe
systemic fungal infections and leishmaniasis.[1][2] Its unique structure, characterized by a
macrolide ring with a series of conjugated double bonds, makes it effective against a broad
spectrum of fungi by binding to ergosterol in the fungal cell membrane, thereby altering its
permeability.[1][2] However, its use is often associated with significant toxicity, necessitating
precise quantification in pharmaceutical formulations and biological matrices for quality control,
pharmacokinetic studies, and therapeutic drug monitoring. High-Performance Liquid
Chromatography (HPLC) is a widely employed analytical technique for the accurate and
sensitive determination of Amphotericin B.[3] This document provides a comprehensive
overview of established HPLC methods, detailed experimental protocols, and method

validation parameters.
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Principle of HPLC Analysis

The HPLC analysis of Amphotericin B typically utilizes a reversed-phase stationary phase,
most commonly a C18 column.[1][3][4][5] The separation is based on the partitioning of
Amphotericin B between the nonpolar stationary phase and a more polar mobile phase. The
mobile phase usually consists of a mixture of an organic solvent (e.g., acetonitrile, methanol)
and an aqueous buffer (e.g., acetate, phosphate, or EDTA solution) to ensure optimal peak
shape and retention time.[1][4][5][6] Detection is most commonly performed using a UV-Vis
detector at a wavelength where Amphotericin B exhibits maximum absorbance, typically
between 383 nm and 408 nm.[2][3][4][5][6][7]

Experimental Workflow

The general workflow for the HPLC analysis of Amphotericin B involves several key steps, from
initial sample preparation to final data analysis and interpretation.

Click to download full resolution via product page
Figure 1. General experimental workflow for the HPLC analysis of Amphotericin B.
Protocols

Protocol 1: Analysis of Amphotericin B in Bulk and
Pharmaceutical Dosage Forms
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This protocol is adapted from a method for the analysis of Amphotericin B in bulk powder and
injectable formulations.[8]

1. Materials and Reagents:

e Amphotericin B reference standard

o HPLC grade acetonitrile, tetrahydrofuran, and methanol[8]
o Orthophosphoric acid[8]

o Triethylamine[8]

e HPLC grade water

e 0.45 um membrane filters[8]

2. Instrumentation:

e HPLC system with a UV detector[8]

e Luna C18 column (250 x 4.6 mm, 5 um)[8]
e Sonicator[8]

e Analytical balance

3. Preparation of Mobile Phase:

e Prepare a mixture of acetonitrile, tetrahydrofuran, and o-phosphoric acid in the ratio of
60:30:10 (v/v/v).[8]

e Adjust the pH to 6.0 using triethylamine.[8]
o Degas the mobile phase by sonication for at least 5 minutes before use.[8]

4. Preparation of Standard Solutions:
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Stock Solution (1 mg/mL): Accurately weigh about 100 mg of Amphotericin B reference
standard and transfer it to a 100 mL volumetric flask. Add 50 mL of methanol and sonicate
for 5 minutes to dissolve. Make up the volume with the mobile phase.[8]

Working Standard Solutions: From the stock solution, prepare a series of working standard
solutions with concentrations ranging from 10 to 30 pg/mL by diluting with the mobile phase.

[8]
. Sample Preparation (from Injectable Formulation):

For a formulation containing 100 mg of Amphotericin B, dissolve the contents of a vial in 50
mL of methanol in a 100 mL volumetric flask.[8]

Sonicate for approximately 20 minutes to ensure complete dissolution.[8]

Make up the volume to 100 mL with the mobile phase to achieve a concentration of 1
mg/mL.[8]

Filter the solution through a 0.45 pum membrane filter.[8]

Dilute an aliquot of the filtered solution with the mobile phase to obtain a final concentration
within the calibration range (e.g., 20 pg/mL).[8]

. Chromatographic Conditions:
Column: Luna C18 (250 x 4.6 mm, 5 um)[8]
Mobile Phase: Acetonitrile: Tetrahydrofuran:o-phosphoric acid (60:30:10, v/v/v), pH 6.0[8]
Flow Rate: 1.0 mL/min[8]
Injection Volume: 20 pL[8]
Detection Wavelength: 287 nm|[8]
Column Temperature: Ambient[8]

Retention Time: Approximately 7.722 minutes|[8]
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Protocol 2: Analysis of Amphotericin B in Human
Plasma

This protocol is based on a method for the quantification of Amphotericin B in human plasma.

[31[7]

1. Materials and Reagents:

o Amphotericin B reference standard

o HPLC grade methanol and acetonitrile[7]

e Acetic acid[7]

e HPLC grade water

e Human plasma (drug-free)

e 0.22 pm syringe filters

2. Instrumentation:

o HPLC system with a Photo-Diode Array (PDA) or UV detector[7]
e XBridge™ C18 column (150 x 4.6 mm, 3.5 um)[3][7]

e Centrifuge

» \ortex mixer

e Sonicator

3. Preparation of Mobile Phase:

o Prepare a mixture of 0.73% acetic acid and acetonitrile in a 60:40 (v/v) ratio.[3][7]
» Degas the mobile phase before use.

4. Preparation of Standard Solutions:
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o Stock Solution: Prepare a stock solution of Amphotericin B in a mixture of DMSO and
methanol (50:50, v/v).[7]

o Working Standard Solutions: Prepare serial dilutions of the stock solution in HPLC grade
methanol to obtain concentrations ranging from 50 to 1000 ng/mL.[7]

5. Sample Preparation (from Plasma):

e To 100 pL of human plasma, add a known amount of Amphotericin B standard solution.[7]
» Add 680 pL of methanol to precipitate the plasma proteins.[7]

» Vortex the mixture for 30 seconds and sonicate for 3 minutes.[7]

o Centrifuge the samples at 20,000 g for 5 minutes at 4°C.[7]

e Collect the supernatant and filter it through a 0.22 um syringe filter before injection into the
HPLC system.[7]

6. Chromatographic Conditions:

e Column: XBridge™ C18 (150 x 4.6 mm, 3.5 um)[3][7]

» Mobile Phase: 0.73% Acetic acid:Acetonitrile (60:40, v/iv)[3][7]
e Flow Rate: 1.0 mL/min[3][7]

e Injection Volume: 20 pL[7]

o Detection Wavelength: 408 nm[3][7]

e Column Temperature: 30°C

Summary of HPLC Methods and Validation
Parameters

The following tables summarize various reported HPLC methods for the analysis of
Amphotericin B, providing a comparative overview of their chromatographic conditions and
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validation parameters.

Table 1: Chromatographic Conditions for Amphotericin B Analysis
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. . Detection .
Stationary Mobile Flow Rate Retention
. Wavelength ) . Reference
Phase Phase (mL/min) Time (min)
(nm)
Acetonitrile:T
etrahydrofura
Luna C18 n:o-
(250 x 4.6 phosphoric 1.0 287 7.722 [8]
mm, 5 um) acid
(60:30:10,
viviv), pH 6.0
) 0.73% Acetic
XBridge C18 ) )
acid:Acetonitr
(150 x 4.6 _ 1.0 408 <3 [31[7]
ile (60:40,
mm, 3.5 um)
viv)
Acetonitrile:0.
C18
02™m
pBondapac
Na2EDTA, 1.0 407 <10 [4]
(300 x 4.6
pH 5.0
mm, 5 pum)
(45:55, vIv)
Acetonitrile:P
C18 (150 x
hosphate
4.6 mm, 5 1.0 311 5.42 [1]
buffer, pH 3.0
Hm)
(60:40, viv)
_ Acetonitrile:S
Spheri-5, )
odium
cyano (30 x
acetate 1.2 408 5.9
4.6 mm, 5
buffer, pH 4.0
Hm)
(72:28, viv)
Water:Aceton
itrile:Methano
C18 Zorbax
I: Tetrahydrofu
(250 x 4.6 1.0 383 <12 [9]
ran
mm, 5 pm)
(50:37.5:8.5:4
, VIVIVIV)
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Acetonitrile:1

C18
0 mM Acetate -~
Reversed- Not specified 383 15 [6]
buffer, pH 4.0
phase
(37:63, viv)
] Acetonitrile:0.
Primesep 100 ]
1% Sulfuric -
(150x 4.6 ] 408 Not specified [2]
acid (70:30,
mm, 5 um)
VIv)
Methanol:Ace
Thermo BDS tonitrile:2.5
Hypersil C18 mmol L-1
(200 mm x Disodium 383 Not specified [5]
4.6 mm, 5 edetate, pH
pm) 5.0 (41:18:35,
VIVIv)

Table 2: Validation Parameters for Amphotericin B HPLC Methods
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. . Accuracy . Limit of Limit of
Linearity Precision . .
(% Detection Quantificati Reference
Range (% RSD)
Recovery) (LOD) on (LOQ)
10-30 pgimt. 200" 2 Not specified  Not specified  [g]
- m < ot specifie ot specifie
Hd 100.42 P P
50 - 1000 N
85-91 <11.2 Not specified 50 ng/mL [7]
ng/mL
Within-day:
25-75 B 1.26, B
Not specified 0.005 pg/mL Not specified [4]
pg/mL Between-day:
1.25
5-30 pg/mL Not specified Not specified Not specified Not specified [1]
0.039-40 . . . .
Not specified Not specified Not specified Not specified
pg/mL
05-7.0 N N N
Not specified 0.01 (n=6) Not specified Not specified 9]
pg/mL
Within-day: <
1-40 pg/mL 70 - 96 8, Between- Not specified 0.1 pg/mL [6]
day: < 7.7
Not specified Not specified Not specified 5 ppb Not specified [2]
0.05-0.12 N N N N
Not specified Not specified Not specified Not specified [5]
mg/mL
Conclusion

The HPLC methods outlined in this application note provide robust and reliable approaches for
the quantification of Amphotericin B in various matrices. The choice of a specific method will
depend on the sample matrix, available instrumentation, and the required sensitivity. Proper
method validation according to ICH guidelines is crucial to ensure the accuracy, precision, and
reliability of the analytical results, which is paramount for quality control in pharmaceutical
manufacturing and for meaningful interpretations in clinical and research settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Note & Protocol: High-Performance Liquid
Chromatography (HPLC) Analysis of Amphotericin B]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15723088/docs#application-note-
protocol-high-performance-liquid-chromatography-hplc-analysis-of-amphotericin-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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